Cas no 53578-00-0 (Benzene, 1-bromo-4-(1,1-dimethoxyethyl)-)
53578-00-0 structure
Product Name:Benzene, 1-bromo-4-(1,1-dimethoxyethyl)-
CAS No:53578-00-0
MF:C10H13BrO2
MW:245.113022565842
CID:1583382
PubChem ID:10911782
Update Time:2025-04-21
Benzene, 1-bromo-4-(1,1-dimethoxyethyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzene, 1-bromo-4-(1,1-dimethoxyethyl)-
- 1-bromo-4-(1,1-dimethoxyethyl)benzene
- OFMVBOQHPIGOIN-UHFFFAOYSA-N
- 53578-00-0
- SCHEMBL3581195
- DA-29651
- 2-(4-bromophenyl)-2,2-dimethoxyethane
-
- Inchi: 1S/C10H13BrO2/c1-10(12-2,13-3)8-4-6-9(11)7-5-8/h4-7H,1-3H3
- InChI Key: OFMVBOQHPIGOIN-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=CC=1)C(C)(OC)OC
Computed Properties
- Exact Mass: 244.00989
- Monoisotopic Mass: 244.00989g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 149
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 18.5Ų
Experimental Properties
- PSA: 18.46
Benzene, 1-bromo-4-(1,1-dimethoxyethyl)- Related Literature
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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